75-31-0

Isopropylamine

In Stock

• CAS RN:
• 75-31-0

• Formula:
• C3H9N
  (CH3)2CHNH2
  C3H9N

• InChI:
• InChI=1S/C3H9N/c1-3(2)4/h3H,4H2,1-2H3

• InChIKey:
• JJWLVOIRVHMVIS-UHFFFAOYSA-N

• Isopropylamine (i-PrNH₂), a primary mine, is a urinary metabolite of propranolol.
  Isopropylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point -35°F. Boiling point 90°F. Less dense than water Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used as a solvent and to make other chemicals.
  Isopropylamine is a member of the class of alkylamines that is propane carrying an amino group at position 2. It is a member of alkylamines and a primary aliphatic amine. It is a conjugate base of an isopropylaminium.
  

9-Methylhypoxanthine

In Stock

• CAS RN:
• 875-31-0

• Formula:
• C6H6N4O

• InChI:
• InChI=1S/C6H6N4O/c1-10-3-9-4-5(10)7-2-8-6(4)11/h2-3H,1H3,(H,7,8,11)

• InChIKey:
• PESGUQRDJASXOR-UHFFFAOYSA-N

• 9-methylhypoxanthine is a methylhypoxanthine that is hypoxanthine with the methyl group at position 9.

Glycocholic acid

In Stock

• CAS RN:
• 475-31-0

• Formula:
• C26H42NO6-

• InChI:
• InChI=1S/C26H43NO6/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33)/t14-,15?,16-,17-,18+,19+,20-,21+,24+,25+,26-/m1/s1

• InChIKey:
• RFDAIACWWDREDC-FRVQLJSFSA-N

• Glycocholic acid is a glycine-conjugated form of the primary bile acid cholic acid and has roles in the emulsification of fats. It reduces expression of the gene encoding the farnesoid X receptor (FXR) and increases expression of the genes encoding the bile acid receptors TGR5 and S1PR2 in SNU-245 cells when used at a concentration of 1.6 μmol/ml. Glycocholic acid (250 μM) increases the intracellular accumulation and cytotoxicity of epirubicin in Caco-2 cells, as well as decreases expression of the genes encoding multidrug resistance protein 1 (MDR1), MDR-associated protein 1 (MRP1), and MRP2 when used alone or in combination with epirubicin. It increases absorption of epirubicin into everted sacs of rat ileum and jejunum when used at a concentration of 250 μM. The bile acid composition ratio of glycocholic acid is elevated in bile of patients with cholangiocarcinoma compa...

2-Fluoro-2-propen-1-ol

In Stock

• CAS RN:
• 5675-31-0

• Formula:
• C3H5FO

• InChI:
• InChI=1S/C3H5FO/c1-3(4)2-5/h5H,1-2H2

• InChIKey:
• XEIHLEMBJXRLEI-UHFFFAOYSA-N

• 2-Fluoro-2-propen-1-ol is a useful research compound. Its molecular formula is C3H5FO and its molecular weight is 76.07 g/mol. The purity is usually 95%.

Dimethyl [2,2'-bipyridine]-3,3'-dicarboxylate

In Stock

• CAS RN:
• 39775-31-0

• Formula:
• C14H12N2O4

• InChI:
• InChI=1S/C14H12N2O4/c1-19-13(17)9-5-3-7-15-11(9)12-10(14(18)20-2)6-4-8-16-12/h3-8H,1-2H3

• InChIKey:
• SQQPYWUOEFGOCD-UHFFFAOYSA-N

• Dimethyl [2,2'-bipyridine]-3,3'-dicarboxylate is a useful research compound. Its molecular formula is C14H12N2O4 and its molecular weight is 272.26 g/mol. The purity is usually 95%.

Ethyl 2-amino-5-propylthiophene-3-carboxylate

In Stock

• CAS RN:
• 76575-31-0

• Formula:
• C10H15NO2S

• InChI:
• InChI=1S/C10H15NO2S/c1-3-5-7-6-8(9(11)14-7)10(12)13-4-2/h6H,3-5,11H2,1-2H3

• InChIKey:
• LSUJHERAEYXQKQ-UHFFFAOYSA-N

• Ethyl 2-amino-5-propylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C10H15NO2S and its molecular weight is 213.3 g/mol. The purity is usually 95%.

1-(N-Carbobenzoxy-gamma-glutamyl)indoline-2-carboxylic acid

• CAS RN:
• 97975-31-0

• Formula:
• C22H22N2O7

• InChI:
• InChI=1S/C22H22N2O7/c25-19(24-17-9-5-4-8-15(17)12-18(24)21(28)29)11-10-16(20(26)27)23-22(30)31-13-14-6-2-1-3-7-14/h1-9,16,18H,10-13H2,(H,23,30)(H,26,27)(H,28,29)/t16-,18+/m1/s1

• InChIKey:
• QGHAKHPDYFMTMY-AEFFLSMTSA-N

• 1-(N-Carbobenzoxy-gamma-glutamyl)indoline-2-carboxylic acid, also known as 1-(N-Carbobenzoxy-gamma-glutamyl)indoline-2-carboxylic acid, is a useful research compound. Its molecular formula is C22H22N2O7 and its molecular weight is 426.4 g/mol. The purity is usually 95%.

3',4'-Difluoro-3-(3-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898775-31-0

• Formula:
• C16H14F2O2

• InChI:
• InChI=1S/C16H14F2O2/c1-20-13-4-2-3-11(9-13)5-8-16(19)12-6-7-14(17)15(18)10-12/h2-4,6-7,9-10H,5,8H2,1H3

• InChIKey:
• MANKZHWBITVHPV-UHFFFAOYSA-N

• 3',4'-Difluoro-3-(3-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14F2O2 and its molecular weight is 276.28 g/mol. The purity is usually 95%.

methyl 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-{2-[2,6-dichloro-4-(trifluoromethyl)phenyl]hydrazono}-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate

In Stock

• CAS RN:
• 259175-31-0

• Formula:
• C19H8Cl4F6N4O3

• InChI:
• InChI=1S/C19H8Cl4F6N4O3/c1-36-17(35)14-13(31-30-12-8(20)2-6(3-9(12)21)18(24,25)26)16(34)33(32-14)15-10(22)4-7(5-11(15)23)19(27,28)29/h2-5,32H,1H3

• InChIKey:
• XAFNZQLDZNWOMG-UHFFFAOYSA-N

• Methyl 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-{2-[2,6-dichloro-4-(trifluoromethyl)phenyl]hydrazono}-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C19H8Cl4F6N4O3 and its molecular weight is 596.1 g/mol. The purity is usually 95%.

4-Bromo-5-nitro-thiophene-2-carboxylic acid

In Stock

• CAS RN:
• 864075-31-0

• Formula:
• C5H2BrNO4S

• InChI:
• InChI=1S/C5H2BrNO4S/c6-2-1-3(5(8)9)12-4(2)7(10)11/h1H,(H,8,9)

• InChIKey:
• MNPRLEUUNMJYRW-UHFFFAOYSA-N

• 4-Bromo-5-nitro-thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C5H2BrNO4S and its molecular weight is 252.04. The purity is usually 95%.

2-(Aminomethyl)-4-(trifluoromethyl)phenol

In Stock

• CAS RN:
• 940875-31-0

• Formula:
• C8H8F3NO

• InChI:
• InChI=1S/C8H8F3NO/c9-8(10,11)6-1-2-7(13)5(3-6)4-12/h1-3,13H,4,12H2

• InChIKey:
• GXCFFSXZUVQDIF-UHFFFAOYSA-N

• 2-(Aminomethyl)-4-(trifluoromethyl)phenol is a useful research compound. Its molecular formula is C8H8F3NO and its molecular weight is 191.15. The purity is usually 95%.

Phthalimidoperoxycaproic acid

Usually In Stock

• CAS RN:
• 128275-31-0

• Formula:
• C14H15NO5

• InChI:
• InChI=1S/C14H15NO5/c16-12(20-19)8-2-1-5-9-15-13(17)10-6-3-4-7-11(10)14(15)18/h3-4,6-7,19H,1-2,5,8-9H2

• InChIKey:
• UZJGVXSQDRSSHU-UHFFFAOYSA-N

• Phthalimidoperoxycaproic acid is a useful research compound. Its molecular formula is C14H15NO5 and its molecular weight is 277.27 g/mol. The purity is usually 95%.

1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl cyclobutane-1,1-dicarboxylate

In Stock

• CAS RN:
• 2248275-31-0

• Formula:
• C16H15NO6

• 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl cyclobutane-1,1-dicarboxylate is a useful research compound. Its molecular formula is C16H15NO6 and its molecular weight is 317.3. The purity is usually 95%.

[3-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-pyridin-4-ylmethanone

Usually In Stock

• CAS RN:
• 2379975-31-0

• Formula:
• C18H21N3O2

• InChI:
• InChI=1S/C18H21N3O2/c1-14-11-17(6-9-20-14)23-13-15-3-2-10-21(12-15)18(22)16-4-7-19-8-5-16/h4-9,11,15H,2-3,10,12-13H2,1H3

• InChIKey:
• MFEAMWGXXBYOOA-UHFFFAOYSA-N

• [3-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-pyridin-4-ylmethanone is a useful research compound. Its molecular formula is C18H21N3O2 and its molecular weight is 311.385. The purity is usually 95%.